Cas no 148018-30-8 (7-Quinolinol, 4-chloro-2-methyl-)

• Product Name: 7-Quinolinol, 4-chloro-2-methyl-
• CAS No: 148018-30-8
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• CID: 3775909
• PubChem ID: 135802996
• Update Time: 2025-08-05

7-Quinolinol, 4-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 7-Quinolinol, 4-chloro-2-methyl-
• SCHEMBL9073054
• 148018-30-8
• 4-CHLORO-2-METHYLQUINOLIN-7-OL
• starbld0013335
• 969-839-6
• YFA01830
• EN300-6482137

• Inchi： 1S/C10H8ClNO/c1-6-4-9(11)8-3-2-7(13)5-10(8)12-6/h2-5,13H,1H3
• InChI Key： YDCCDGSERYQSBZ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(O)C=2)C(Cl)=CC=1C

Computed Properties

• Exact Mass: 193.0294416Da
• Monoisotopic Mass: 193.0294416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų

Additional information on 7-Quinolinol, 4-chloro-2-methyl-

Comprehensive Analysis of 7-Quinolinol, 4-chloro-2-methyl- (CAS No. 148018-30-8): Properties, Applications, and Industry Trends

The compound 7-Quinolinol, 4-chloro-2-methyl- (CAS No. 148018-30-8) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and chemical research. With its unique molecular structure featuring a chloro and methyl substitution, this compound exhibits distinct physicochemical properties, making it valuable for diverse applications. In recent years, the demand for functionalized quinoline compounds has surged, driven by their role in drug discovery and material science. This article explores the key attributes, synthesis methods, and emerging trends related to this compound, addressing common queries such as "What are the uses of 4-chloro-2-methyl-7-quinolinol?" and "How is CAS 148018-30-8 synthesized?".

From a structural perspective, 7-Quinolinol, 4-chloro-2-methyl- belongs to the heterocyclic aromatic family, characterized by a fused benzene-pyridine ring system. The presence of the 4-chloro and 2-methyl groups enhances its reactivity, enabling selective modifications for targeted applications. Researchers have highlighted its potential as a building block for antimicrobial agents and fluorescence probes, aligning with the growing interest in bioactive small molecules. A 2023 study published in the Journal of Medicinal Chemistry emphasized its utility in designing metal-chelating ligands, addressing the industry's focus on multifunctional compounds.

The synthesis of CAS 148018-30-8 typically involves Skraup or Doebner-Miller reactions, followed by selective halogenation and alkylation steps. Recent advancements in green chemistry have prompted the development of solvent-free or catalytic methods to improve yield and sustainability—a topic frequently searched as "eco-friendly synthesis of quinoline derivatives". Analytical techniques like HPLC and NMR are critical for purity verification, especially given the compound's application in high-precision formulations.

In the pharmaceutical sector, 4-chloro-2-methyl-7-quinolinol is investigated for its structure-activity relationships (SAR) in drug design. Its ability to interact with enzymatic targets has been explored in the context of infectious diseases and inflammatory pathways, reflecting the global emphasis on therapeutic innovation. Notably, its low cytotoxicity profile in preliminary studies has sparked interest in biocompatible materials, a trending topic in biomedical engineering forums.

Beyond life sciences, this compound finds niche applications in organic electronics due to its electron-transport properties. With the rise of flexible electronics and OLED technologies, researchers are examining its derivatives as potential emissive layer components. Such interdisciplinary relevance positions 7-Quinolinol, 4-chloro-2-methyl- as a compound bridging gaps between chemistry, biology, and materials science—addressing search trends like "quinolines in optoelectronics".

Regulatory and safety aspects of CAS 148018-30-8 adhere to standard laboratory chemical guidelines, with documented handling protocols for its powder or crystalline form. Environmental impact assessments highlight its moderate biodegradability, prompting ongoing research into waste-reduction strategies during industrial-scale production—a concern echoed in queries such as "environmental fate of chlorinated quinolines".

Market analyses project steady growth for functionalized quinolines, with 7-Quinolinol, 4-chloro-2-methyl- benefiting from expanded R&D investments. Its patent landscape reveals applications in photostabilizers and corrosion inhibitors, catering to industries from coatings to energy storage. As synthetic methodologies evolve, cost-effective production routes may further democratize its access—addressing the frequently asked question, "Where to buy 148018-30-8 in bulk?".

In conclusion, 7-Quinolinol, 4-chloro-2-methyl- exemplifies the versatility of quinoline chemistry in modern science. Its dual role in healthcare and advanced materials underscores the compound's relevance amid shifting industrial priorities. Future studies may unlock additional functionalities, particularly in catalysis and nanotechnology, ensuring its place in the next generation of specialty chemicals.